Cas no 877607-36-8 ([1,1'-BIPHENYL]-4-ACETIC ACID, 3'-(TRIFLUOROMETHYL)-, METHYL ESTER)

• Product Name: [1,1'-BIPHENYL]-4-ACETIC ACID, 3'-(TRIFLUOROMETHYL)-, METHYL ESTER
• CAS No: 877607-36-8
• MF: C₁₆H₁₃F₃O₂
• MW: 294.268435239792
• CID: 3171090
• PubChem ID: 69533208
• Update Time: 2025-05-24

[1,1'-BIPHENYL]-4-ACETIC ACID, 3'-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• [1,1'-BIPHENYL]-4-ACETIC ACID, 3'-(TRIFLUOROMETHYL)-, METHYL ESTER
• methyl 2-{4-[3-(trifluoromethyl)phenyl]phenyl}acetate
• methyl2-{4-[3-(trifluoromethyl)phenyl]phenyl}acetate
• ORLVRYQFGMUBSD-UHFFFAOYSA-N
• 877607-36-8
• SCHEMBL5692025
• methyl 2-[4-[3-(trifluoromethyl)phenyl]phenyl]acetate

• Inchi： 1S/C16H13F3O2/c1-21-15(20)9-11-5-7-12(8-6-11)13-3-2-4-14(10-13)16(17,18)19/h2-8,10H,9H2,1H3
• InChI Key： ORLVRYQFGMUBSD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)=CC=C(CC(OC)=O)C=C1

Computed Properties

• Exact Mass: 294.08676414Da
• Monoisotopic Mass: 294.08676414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Additional information on [1,1'-BIPHENYL]-4-ACETIC ACID, 3'-(TRIFLUOROMETHYL)-, METHYL ESTER

Introduction to Compound CAS No 877607-36-8

The compound with CAS No 877607-36-8, commonly referred to as [1,1'-BIPHENYL]-4-ACETIC ACID, 3'-(TRIFLUOROMETHYL)-, METHYL ESTER, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights key features of the molecule: the biphenyl system, the trifluoromethyl group, and the methyl ester functionality. These elements contribute to its chemical stability, bioavailability, and potential interactions with biological systems.

Recent studies have focused on the synthesis and characterization of [1,1'-BIPHENYL]-4-ACETIC ACID derivatives, particularly those with trifluoromethyl substituents. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the molecule's ability to interact with specific biological targets. This makes it a promising candidate for various therapeutic applications. For instance, researchers have explored its potential as a kinase inhibitor, which could be beneficial in treating cancers and inflammatory diseases.

The methyl ester functionality in [1,1'-BIPHENYL]-4-ACETIC ACID derivatives plays a crucial role in modulating the compound's pharmacokinetic properties. Ester groups are often used in drug design to improve absorption and stability in vivo. Recent advancements in medicinal chemistry have enabled the precise engineering of such ester groups to optimize drug delivery systems. This has led to improved bioavailability and reduced toxicity profiles for compounds like CAS No 877607-36-8.

In terms of synthesis, the preparation of [1,1'-BIPHENYL]-4-ACETIC ACID derivatives involves multi-step organic reactions. Key steps include coupling reactions to form the biphenyl system and subsequent functionalization with trifluoromethyl and methyl ester groups. Researchers have employed various catalytic systems and reaction conditions to achieve high yields and selectivity. These methods are continuously being refined to meet the demands of large-scale production for pharmaceutical applications.

The application of [1,1'-BIPHENYL]-4-ACETIC ACID derivatives extends beyond pharmacology into materials science. The biphenyl structure provides rigidity and planarity to the molecule, making it suitable for use in organic electronics. Recent studies have investigated its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The trifluoromethyl group further enhances electronic properties by introducing electron-withdrawing effects, which can improve device performance.

Moreover, the environmental impact of CAS No 877607-36-8 has been a topic of interest in green chemistry research. Scientists are exploring methods to synthesize this compound using sustainable practices, such as catalytic cross-couplings and biocatalysis. These approaches aim to reduce waste generation and minimize the use of hazardous reagents. Such efforts align with global initiatives to promote environmentally friendly chemical manufacturing.

In conclusion, CAS No 877607-36-8 represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technology and medicine.